Chlorite

• IUPAC Name: chlorite
• InChI: InChI=1S/ClHO2/c2-1-3/h(H,2,3)/p-1
• InChI Key: QBWCMBCROVPCKQ-UHFFFAOYSA-M
• Canonical SMILES: [O-]Cl=O
• Molecular Formula: ClO2-
• DSSTOX Substance ID: DTXSID7021522
• Molecular Weight: 67.45 g/mol
• Physical Description: Solid; [IUCLID] White or off-white to grey powder; Odorless; [Luzenac America MSDS]
• CAS No.: 14998-27-7, 1318-59-8, 71949-90-1

Description

Chlorite (ClO₂⁻) is a polyatomic oxy-chlorine anion characterized by a bent molecular geometry with a bond angle of ~111°, arising from lone pair repulsion on oxygen atoms . It forms salts such as sodium this compound (NaClO₂), widely used in water treatment, disinfection, and bleaching due to its strong oxidizing properties . This compound ions are stable in neutral/alkaline conditions but decompose in acidic environments, releasing chlorine dioxide (ClO₂), a potent biocide . In geology, this compound refers to a group of phyllosilicate minerals (e.g., Mg-Fe-Al silicates) with a TOT (tetrahedral-octahedral-tetrahedral) layered structure and an interlayer hydroxide sheet, commonly formed during diagenesis or hydrothermal processes .

Preparation Methods

Synthetic Routes and Reaction Conditions

Chlorite compounds, particularly sodium this compound, are typically synthesized through the reduction of sodium chlorate (NaClO₃). This process involves the production of chlorine dioxide (ClO₂) gas, which is then reduced to sodium this compound using a suitable reducing agent such as methanol, hydrogen peroxide, hydrochloric acid, or sulfur dioxide .

Industrial Production Methods

In industrial settings, sodium this compound is produced by reducing sodium chlorate with chlorine dioxide. The chlorine dioxide is generated on-site due to its unstable nature and is then reacted with sodium hydroxide to form sodium this compound. This process is carried out under controlled conditions to ensure safety and efficiency .

Chemical Reactions Analysis

Chemical Reactions Involving Chlorite

This compound participates in various chemical reactions, particularly in redox processes and mineral transformations. Below is a detailed analysis of key reactions involving this compound.

Disproportionation Reactions

This compound can undergo disproportionation under specific conditions, leading to the formation of chlorate and chloride ions:

$$3\text{ClO}_2^-\rightarrow \text{ClO}_3^-+2\text{Cl}^-+\text{H}_2\text{O}$$

This reaction is catalyzed by various metal complexes, such as ruthenium(II) complexes, which facilitate the conversion of this compound to chlorine dioxide and other products .

Reaction with Heme Peroxidases

This compound interacts with heme peroxidases, such as myeloperoxidase and lactoperoxidase, leading to enzyme inactivation and the formation of reactive intermediates:

$$\text{MPO}+\text{ClO}_2^-\rightarrow \text{MPO Cl}+\text{products}$$

This interaction is characterized by a biphasic reaction mechanism where the first phase involves the formation of a high-spin complex, followed by degradation of the heme group .

Oxidation Reactions

This compound acts as an oxidizing agent in reactions with organic compounds, particularly aldehydes. The general reaction can be represented as follows:

$$RCHO+3\text{ClO}_2^-+3\text{H}^+\rightarrow RCOOH+2\text{ClO}_2+\text{HCl}+\text{H}_2\text{O}$$

In acidic conditions, chlorous acid is believed to be the active oxidant in these reactions .

Decomposition Reactions

The decomposition of this compound can yield various products depending on the pH and reaction conditions:

$$\text{ClO}_2^-\rightarrow 0.4\text{Cl}^-+0.6\text{ClO}_3^-+0.13\text{O}_2$$

This reaction highlights the complexity of this compound's behavior under different pH levels and its potential applications in disinfection processes .

Kinetics of this compound Reactions

The kinetics of this compound reactions are influenced by several factors including pH, temperature, and concentration. Experimental studies have provided insights into the rate constants and mechanisms involved.

Dissolution Kinetics

This compound dissolution kinetics have been studied extensively to understand its reactivity in geological settings. The dissolution rate can be described using two mechanisms: acid and neutral dissolution:

• Acid mechanism: $k_{\text{acid}}=-9.88$

• Neutral mechanism: $k_{\text{neutral}}=-13.0$

These values indicate that this compound dissolution is relatively slow compared to other silicate minerals .

Temperature Dependence

The temperature dependence of this compound reactions shows limited variability across a range from 25°C to 275°C, suggesting that this compound may not be as reactive at elevated temperatures compared to other minerals .

Scientific Research Applications

Water Treatment

Disinfection and Purification

Sodium chlorite is extensively used in municipal water treatment facilities for disinfection purposes. It is particularly effective in killing bacteria, viruses, and fungi. The conversion of sodium this compound to chlorine dioxide minimizes the formation of harmful by-products such as trihalomethanes, which are often produced when chlorine is used .

Case Study: Chlorine Dioxide Generation

A study assessing the use of sodium this compound in water treatment highlighted its effectiveness in controlling nitrification in chloraminated drinking water systems. The research applied the United States Environmental Protection Agency’s Cumulative Risk Assessment Framework to evaluate the risks and benefits associated with using this compound as a co-disinfectant .

Application	Benefits	Risks
Water Disinfection	Effective against a wide range of pathogens	Potential formation of this compound by-products
Nitrification Control	Helps maintain water quality	Requires careful monitoring to avoid toxicity

Industrial Applications

Bleaching Agent

Sodium this compound is widely employed as a bleaching agent in various industries, including textiles and paper manufacturing. It facilitates the bleaching process by generating chlorine dioxide, which effectively removes color from materials without damaging them .

Case Study: Textile Industry

In the textile industry, sodium this compound's role as a bleaching agent has been documented in several studies. Its application allows for efficient color removal from fabrics while maintaining integrity and quality. Moreover, its use minimizes environmental impact compared to traditional bleaching agents .

Industry	Application	Environmental Impact
Textiles	Bleaching	Lower than traditional methods
Paper Manufacturing	Deinking and bleaching	Reduced chemical waste

Medical Applications

Antiseptic Properties

Sodium this compound has been investigated for its potential medical applications, particularly as an antiseptic in oral care products such as mouthwashes and toothpastes. Its ability to kill bacteria makes it a valuable component in dental hygiene products .

Case Study: Oral Health Products

Research has shown that sodium this compound can be effective in reducing oral bacteria when used in mouth rinses. However, its application must be carefully controlled to avoid adverse effects associated with high concentrations .

Application	Product Type	Efficacy
Oral Care	Mouthwash	Effective against bacteria
Dental Procedures	Antiseptic rinse	Reduces infection risk

Chemical Synthesis

Reagent in Organic Chemistry

Sodium this compound serves as a reagent in organic synthesis, particularly in oxidation reactions such as the Pinnick oxidation, which converts aldehydes to carboxylic acids . This application showcases its utility beyond industrial processes.

Case Study: Pinnick Oxidation

In organic chemistry laboratories, sodium this compound's role in facilitating oxidation reactions has been documented through various case studies. Its efficiency as an oxidizing agent under specific conditions highlights its importance in synthetic chemistry .

Reaction Type	Reactants	Products
Pinnick Oxidation	Aldehydes	Carboxylic Acids

Mechanism of Action

The mechanism of action of chlorite compounds, particularly sodium this compound, involves the generation of chlorine dioxide upon acidification. Chlorine dioxide is a potent oxidizing agent that disrupts microbial cell membranes, leading to cell lysis and death. This makes this compound compounds effective disinfectants and antimicrobial agents .

Comparison with Similar Compounds

Chlorite vs. Chloride (Cl⁻)

• Chemical Structure : Chloride is a monatomic ion (Cl⁻), whereas this compound (ClO₂⁻) is a polyatomic ion with two oxygen atoms .
• Oxidation State : Chloride has a −1 oxidation state; this compound has +3 .
• Applications :
  • Chloride is ubiquitous (e.g., NaCl in biology, food, and industry).
  • This compound is specialized in disinfection and mineral processing .
• Toxicity: Chloride is non-toxic at moderate levels, while this compound exhibits moderate aquatic toxicity (e.g., MATC = 3.3 mg/L for rainbow trout) .

This compound vs. Hypothis compound (ClO⁻)

• Formula : Sodium hypothis compound (NaClO) vs. sodium this compound (NaClO₂) .
• Stability : Hypothis compound decomposes rapidly, releasing Cl⁻ and O₂; this compound is more stable but generates ClO₂ in acids .
• Uses :
  • Hypothis compound: Household bleach, sanitation.
  • This compound: Industrial water treatment, controlled ClO₂ generation .

This compound vs. Chlorate (ClO₃⁻) and Perchlorate (ClO₄⁻)

• Oxidation States : this compound (+3), chlorate (+5), perchlorate (+7) .
• Reactivity :
  • Chlorate and perchlorate are stronger oxidizers but less stable than this compound.
  • This compound’s intermediate reactivity makes it preferable in controlled disinfection .
• Environmental Impact : Perchlorate is persistent and disrupts thyroid function; this compound degrades faster .

This compound Minerals vs. Other Phyllosilicates

• Structure :
  • This compound: TOT layers with an interlayer brucite-like sheet (Mg/Fe/Al-OH) .
  • Kaolinite/Illite: Lack interlayer hydroxides, simpler 1:1 or 2:1 layer structures .
• Formation :
  • Chloritization involves hydrothermal alteration of biotite or kaolinite, retaining tetrahedral sheets but redistributing octahedral cations (e.g., Fe, Mg) .
  • Berthierine (Fe-rich this compound) forms in reducing environments, while sudoite (Al-Mg this compound) derives from kaolinite .

Key Data Tables

Table 1: Oxy-Chlorine Species Comparison

Compound	Formula	Oxidation State	Key Uses	Aquatic Toxicity (MATC, mg/L)
Hypothis compound	ClO⁻	+1	Bleaching, sanitation	N/A
This compound	ClO₂⁻	+3	Water treatment, ClO₂ generation	3.3 (rainbow trout)
Chlorate	ClO₃⁻	+5	Herbicides, explosives	11 (Daphnia magna)
Perchlorate	ClO₄⁻	+7	Rocket propellants, electronics	0.002 (human drinking water)

Table 2: Geological Comparison of this compound with Similar Minerals

Mineral	Structure	Key Cations	Formation Process
This compound	TOT + hydroxide	Mg²⁺, Fe²⁺, Al³⁺	Hydrothermal alteration, diagenesis
Kaolinite	1:1 layers	Al³⁺	Weathering of feldspars
Illite	2:1 layers + K⁺	K⁺, Al³⁺	Diagenesis of smectite
Berthierine	Fe-rich this compound	Fe²⁺	Reducing marine environments

Research Findings

• Toxicity : this compound (LC₅₀ = 18–48 mg/L) is 16× less toxic than ClO₂ but affects fish cardio-respiratory functions at sublethal doses .
• Mineral Processing : this compound’s surface Fe/Mg ions complicate flotation separation from hematite; reagents like CY-23 improve selectivity by interacting with SiO₂ in this compound .
• Analytical Challenges: this compound cannot be distinguished from other oxy-chlorines via titration alone; ion chromatography and spectrophotometry (365 nm peak) are required .

Biological Activity

Chlorite (ClO₂⁻) is an oxyanion of chlorine that plays a significant role in various biological processes, particularly in microbial metabolism. Its biological activity is primarily linked to its interaction with enzymes, particularly this compound dismutase (Cld), which catalyzes its conversion into less harmful substances. This article explores the biological activity of this compound, its enzymatic interactions, and the implications for environmental and health sciences.

Overview of this compound

This compound is commonly formed as an intermediate during the reduction of chlorate (ClO₃⁻) and perchlorate (ClO₄⁻) by certain bacteria. It can also be generated from hypochlorous acid (HOCl), which is produced through various oxidative processes in natural habitats. The presence of this compound in microbial genomes indicates its relevance in biogeochemical cycles, particularly in environments impacted by anthropogenic activities such as wastewater treatment.

Enzymatic Activity: this compound Dismutase

This compound Dismutase (Cld) is a heme-containing enzyme that plays a crucial role in detoxifying this compound. It catalyzes the dismutation of this compound into chloride ions (Cl⁻) and molecular oxygen (O₂):

$$2\text{ClO}_2^-\rightarrow \text{Cl}^-+\text{O}_2+\text{H}^+$$

Kinetic Properties

The kinetic parameters of Cld vary among different bacterial species:

Isozyme	Vmax (μmol min⁻¹ μmol heme⁻¹)	Km (μM)	Stability
Ideonella dechloratans	150,000	100	High
Candidatus Nitrospira defluvii	~10,000	100	Moderate

These variations indicate that certain isozymes are more suitable for biocatalytic applications, such as water treatment, due to their higher turnover rates and stability under environmental conditions .

Microbial Metabolism and this compound

Microorganisms capable of reducing chlorate and perchlorate often possess Cld, which allows them to utilize this compound as an energy source. The genetic analysis shows that about 5% of bacterial and archaeal genera encode Cld, highlighting its evolutionary significance. The presence of Cld in obligate aerobes suggests a broader ecological role for this compound beyond anaerobic respiration .

Case Study: Water Treatment Applications

Research has demonstrated that Cld can effectively reduce this compound levels in contaminated water. A study characterized various Cld isozymes for their potential application in biocatalytic degradation of micropollutants, focusing on their kinetic performance and stability . The findings indicated that specific isozymes could be optimized for large-scale water treatment processes.

Toxicological Aspects

This compound has been studied for its toxicological effects on human health. It can cause irritation to the skin and eyes, and prolonged exposure may lead to more severe health issues. Regulatory bodies have classified this compound based on its potential health hazards, emphasizing the need for careful management in industrial applications .

Q & A

Basic Research Questions

Q. What analytical methods are recommended for quantifying chlorite (ClO₂⁻) in environmental or biological samples, and how can cross-validation address potential data discrepancies?

• Methodological Answer: this compound quantification typically employs ion chromatography (IC) with conductivity detection or high-performance liquid chromatography (HPLC) paired with UV-Vis spectroscopy . For complex matrices (e.g., mineral-water interfaces), redox batch experiments with Fe(II)/Fe(III) analysis via spectrophotometry or X-ray absorption spectroscopy (XAS) are advised. Cross-validation using multiple techniques (e.g., IC + electrochemical titration) minimizes errors from matrix interference or detection limits .

Q. How can researchers distinguish this compound from structurally similar anions (e.g., chlorate, perchlorate) in mineralogical studies?

• Methodological Answer: Combine X-ray diffraction (XRD) for crystallographic identification with energy-dispersive X-ray spectroscopy (EDS) to map elemental composition (e.g., Fe/Mg ratios in this compound group minerals) . For aqueous systems, exploit redox-specific reactions: this compound disproportionates to ClO₂ and Cl⁻ under acidic conditions, whereas chlorate remains stable unless reduced .

Q. What experimental controls are critical when studying this compound stability under varying pH and temperature conditions?

• Methodological Answer: Include inert gas purging (e.g., N₂) to exclude oxygen-induced redox side reactions. Monitor pH dynamically using automated titrators, and validate stability via time-series sampling with IC or iodometric titration. Reference materials (e.g., sodium this compound standards) must be stored in dark, anoxic conditions to prevent photodegradation or auto-oxidation .

Advanced Research Questions

Q. How can thermodynamic modeling resolve contradictions in this compound-based geothermometry for metamorphic rocks?

• Methodological Answer: Apply solid-solution models (e.g., Lanari et al., 2014) that account for Fe-Mg-Al substitutions in this compound’s octahedral sites. Calibrate equations using experimental P-T datasets and natural samples with known metamorphic histories. For example, the equilibrium constant for Fe-Mg partitioning between this compound and garnet is pressure-sensitive, enabling P-T path reconstruction . Discrepancies often arise from neglecting tetrahedral Al content or assuming ideal mixing; use Mossbauer spectroscopy to quantify Fe³⁺/Fe²⁺ ratios and refine activity models .

Q. What molecular mechanisms underlie this compound dismutase activity, and how can kinetic parameters inform bioengineering applications?

• Methodological Answer: this compound dismutase catalyzes ClO₂⁻ → Cl⁻ + O₂ via a heme-dependent mechanism. Use stopped-flow spectroscopy to measure turnover rates (kcat) and O₂ release kinetics. Structural studies (e.g., X-ray crystallography at varying pH) reveal protonation states critical for active-site reactivity . For biotech applications (e.g., water treatment), optimize enzyme immobilization by testing pH/temperature stability ranges and inhibitor tolerance (e.g., NO₂⁻) .

Q. How do Fe(II)-rich vs. Fe-poor chlorites influence redox kinetics in aqueous systems, and how should conflicting data from batch experiments be interpreted?

• Methodological Answer: Fe(II) in this compound drives reductive dissolution, accelerating oxidant consumption (e.g., Cr(VI) → Cr(III)). In batch experiments, pre-characterize this compound’s Fe content via XAS or wet chemistry. Conflicting kinetic data (e.g., variable rate constants) may stem from surface passivation by secondary phases (e.g., ferrihydrite). Use SEM-EDS to identify colloidal byproducts and adjust models to include surface-area-normalized rates .

Q. Experimental Design & Data Analysis

Q. What strategies ensure reproducibility in this compound synthesis or extraction protocols for catalytic studies?

• Methodological Answer: Document all synthesis steps with exact molar ratios (e.g., NaClO₂ + HCl → ClO₂) and purge reactants with inert gas to prevent ClO₂ gas formation. For natural this compound extraction, use sequential acid/alkali leaching to remove carbonates and oxides. Validate purity via XRD/Raman and report particle size distributions .

Q. How can researchers design hypotheses to investigate this compound’s role in abiotic vs. microbial chlorine cycling?

• Methodological Answer: Formulate testable hypotheses comparing sterile vs. inoculated systems. For example: “Microbial consortia enhance this compound degradation rates via enzymatic pathways compared to abiotic Fe(II)-mediated reduction.” Use isotopically labeled ClO₂⁻ (³⁶Cl) to track pathways and metagenomics to identify functional genes (e.g., cld for this compound dismutase) .

Q. What statistical approaches are appropriate for analyzing spatially heterogeneous this compound distributions in geological samples?

• Methodological Answer: Apply geostatistical tools (e.g., kriging) to interpolate this compound abundance from point-based EDS/XRD data. For small datasets, use non-parametric tests (e.g., Mann-Whitney U) to compare Fe/Mg ratios across lithologies. Report confidence intervals and spatial autocorrelation metrics to address sampling bias .

Q. Addressing Research Limitations

Q. What gaps exist in understanding this compound’s environmental persistence, and how can future studies address them?

• Methodological Answer: Current models underestimate this compound’s colloid-mediated transport in groundwater. Future work should integrate column experiments with real-time imaging (e.g., synchrotron X-ray microtomography) to track colloid formation and redox fronts. Additionally, explore this compound’s interactions with emerging contaminants (e.g., PFAS) using LC-MS/MS .

Q. How can conflicting toxicological data on this compound’s carcinogenicity be resolved for risk assessment?

• Methodological Answer: Re-evaluate rodent studies with dose-response modeling and adjust for species-specific metabolic differences (e.g., glutathione peroxidase activity). Prioritize in vitro assays using human cell lines (e.g., HepG2) exposed to environmentally relevant this compound concentrations (0.1–1 ppm) .